![molecular formula C15H21ClN4O B6205121 N-{3-[(4-chloro-5-cyclopropylpyrimidin-2-yl)amino]propyl}cyclobutanecarboxamide CAS No. 2703781-68-2](/img/no-structure.png)
N-{3-[(4-chloro-5-cyclopropylpyrimidin-2-yl)amino]propyl}cyclobutanecarboxamide
Overview
Description
N-{3-[(4-chloro-5-cyclopropylpyrimidin-2-yl)amino]propyl}cyclobutanecarboxamide, or N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide, is a synthetic compound belonging to the class of bicyclic heterocyclic compounds. It is an important research tool in the field of medicinal chemistry and has been studied extensively for its therapeutic potential. This compound has been shown to possess a wide range of pharmacological activities, including anti-inflammatory, antifungal, and antiviral activities. Additionally, it has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.
Scientific Research Applications
N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide has been studied extensively for its potential therapeutic applications. This compound has demonstrated a wide range of pharmacological activities, including anti-inflammatory, antifungal, and antiviral activities. Additionally, it has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease. Studies have also demonstrated that this compound has anti-tumor activity, as well as anti-fungal and anti-viral activity.
Mechanism of Action
N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide is believed to exert its pharmacological effects through several mechanisms. First, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of fatty acids and other lipids. Additionally, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of nucleic acids. Finally, it has been shown to modulate the activity of certain receptors, such as G-protein coupled receptors.
Biochemical and Physiological Effects
N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide has been shown to possess a wide range of biochemical and physiological effects. Studies have demonstrated that this compound has anti-inflammatory, antifungal, and antiviral activities. Additionally, it has been shown to modulate the activity of certain receptors, such as G-protein coupled receptors. Finally, it has been shown to possess anti-tumor activity, as well as anti-fungal and anti-viral activity.
Advantages and Limitations for Lab Experiments
N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide has several advantages and limitations for laboratory experiments. On the one hand, this compound is relatively stable and can be synthesized in a relatively simple manner. Additionally, it has been shown to possess a wide range of pharmacological activities, making it an attractive target for medicinal chemistry research. On the other hand, this compound is relatively expensive to synthesize and can be difficult to obtain in large quantities.
Future Directions
N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide has a wide range of potential future applications. For example, further research could be conducted to explore its potential use in the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, further research could be conducted to explore its potential as an anti-inflammatory, antifungal, and antiviral agent. Finally, further research could be conducted to explore its potential use as a G-protein coupled receptor modulator.
Synthesis Methods
N-[3-(4-chloro-5-cyclopropylpyrimidin-2-ylamino)propyl]cyclobutanecarboxamide is typically synthesized through a multi-step synthesis process. The first step involves the reaction of 4-chloro-5-cyclopropyl-2-pyrimidinol with ethyl chloroformate, followed by the addition of a base such as sodium hydroxide. This reaction produces an intermediate (4-chloro-5-cyclopropylpyrimidin-2-yl)chloroformate. The intermediate is then reacted with N-{3-[(4-chloro-5-cyclopropylpyrimidin-2-yl)amino]propyl}cyclobutanecarboxamide, yielding the desired product.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-{3-[(4-chloro-5-cyclopropylpyrimidin-2-yl)amino]propyl}cyclobutanecarboxamide involves the reaction of 4-chloro-5-cyclopropylpyrimidine-2-amine with 3-bromopropylcyclobutanecarboxamide, followed by deprotection and purification steps.", "Starting Materials": [ "4-chloro-5-cyclopropylpyrimidine-2-amine", "3-bromopropylcyclobutanecarboxamide", "N,N-diisopropylethylamine (DIPEA)", "N,N-dimethylformamide (DMF)", "triethylamine", "acetic acid", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 4-chloro-5-cyclopropylpyrimidine-2-amine is reacted with 3-bromopropylcyclobutanecarboxamide in DMF with DIPEA as a base to form N-{3-[(4-chloro-5-cyclopropylpyrimidin-2-yl)amino]propyl}cyclobutanecarboxamide.", "Step 2: The crude product is purified by column chromatography using a mixture of dichloromethane and ethyl acetate as the eluent.", "Step 3: The product is then deprotected by treatment with acetic acid in dichloromethane.", "Step 4: The deprotected product is purified by column chromatography using a mixture of dichloromethane and ethyl acetate as the eluent.", "Step 5: The final product is obtained by recrystallization from ethyl acetate and water, followed by drying under vacuum." ] } | |
| 2703781-68-2 | |
Molecular Formula |
C15H21ClN4O |
Molecular Weight |
308.8 |
Purity |
95 |
Origin of Product |
United States |
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